4-Imidazolidinone, 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxo-, (5R)-

• IUPAC Name: (5R)-5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C13H12N4OS/c18-12-11(6-9-7-14-8-15-9)16-13(19)17(12)10-4-2-1-3-5-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,19)/t11-/m1/s1
• InChI Key: BANMZNRKVSFJBK-LLVKDONJSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CN=CN3
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)[C@H](NC2=S)CC3=CN=CN3
• Molecular Formula: C13H12N4OS
• Molecular Weight: 272.33 g/mol
• CAS No.: 260804-70-4

Description

Imidazol-4-ones are an important scaffold for a variety of applications, including natural products, medicine, agriculture, and other applications. They have been used in the total synthesis of a range of imidazol-4-one containing natural products.

Synthesis Analysis

Over the years, there have been a number of preparations published for the synthesis of imidazol-4-ones. These methods have been applied towards the total synthesis of a range of imidazol-4-one containing natural products.

Scientific Research Applications

Antibacterial and Antifungal Properties

A study by Ammar et al. (2016) synthesized various derivatives of 5-imino-4-thioxo-2-imidazolidinone, including compounds similar to the mentioned chemical. These derivatives showed significant antibacterial and antifungal activities, with some compounds exhibiting notably high antimicrobial effectiveness (Ammar et al., 2016).

Crystal Structure Analysis

Ogawa et al. (2007) conducted an X-ray diffraction study on 5-phenyl-2-thioxo-4-imidazolidinone, providing insights into its crystal structure, which could be relevant for understanding the structural properties of similar compounds (Ogawa et al., 2007).

Anti-Inflammatory and Analgesic Activities

El-Sharief et al. (2019) found that 5-imino-4-thioxo-2-imidazolidinone derivatives exhibited significant anti-inflammatory and analgesic activities. These compounds showed greater activity than celecoxib, a standard drug, towards cyclooxygenase enzymes (El-Sharief et al., 2019).

Fungicidal Activities

Sun and Ding (2003) synthesized 2-alkylthio-5-phenylmethylene-4H-imidazol-4-ones, derived from 2-thioxo-3-alkyl(aryl)-4-imidazolidinones, and found them to exhibit good fungicidal activity against Physalospora piricola (Sun & Ding, 2003).

Synthesis and Antifungal Agents

Dormer et al. (1988) prepared derivatives of 5-(substituted thiomethyl)-3-phenyl-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine and evaluated their in vitro antifungal activity. The study highlighted the importance of the 5-(substituted thiomethyl) group in antifungal activity (Dormer et al., 1988).

Cytotoxicity for Cancer Research

Lafayette et al. (2013) explored thiazacridine and imidazacridine derivatives, including 5-acridin-9-ylmethylidene-2-thioxo-imidazolidin-4-one, for their potential as tumor suppressors. The study focused on their binding with DNA and topoisomerase I inhibition, providing insights into their mechanism of action against cancer cells (Lafayette et al., 2013).

Mechanism of Action

The mechanism of action of imidazol-4-ones can vary depending on their specific structure and application. For example, some imidazol-4-ones have been found to inhibit cyclin-dependent kinases, which can trigger apoptosis and could be particularly useful in hematological malignancies.